Membrane Fluidity: Anteiso-C27 vs. n-C27
Anteiso-branched acyl chains in phosphatidylcholines (PCs) significantly reduce the phase transition temperature compared to straight-chain PCs of equivalent carbon number. This is a direct effect of the methyl branch disrupting lipid packing in the bilayer. The differential thermal analysis (DTA) of hydrated di-anteiso-acyl PCs shows transition endotherms that are 'considerably less strongly endothermic, and occur at much lower temperatures' than those of di-n-acyl PCs . This class-level effect demonstrates that the anteiso-C27:0 moiety will impart greater membrane fluidity than its straight-chain analog, n-heptacosanoic acid, at a given temperature. The effect is less pronounced than that of cis-unsaturated fatty acids but provides a distinct, non-oxidizable means of fluidization .
| Evidence Dimension | Phase Transition Temperature (Tc) of hydrated di-acyl phosphatidylcholines |
|---|---|
| Target Compound Data | Lower transition temperature than straight-chain equivalent; DTA endotherm less strongly endothermic . |
| Comparator Or Baseline | Straight-chain (di-n-acyl) phosphatidylcholines of equivalent carbon number. |
| Quantified Difference | Qualitative observation of 'much lower temperatures' and 'considerably less strongly endothermic' transition. |
| Conditions | Differential Thermal Analysis (DTA) on hydrated di-anteiso-acyl PCs vs. di-n-acyl PCs. |
Why This Matters
This property is critical for studies of microbial membrane adaptation, where anteiso-C27:0 is a specific marker for cold adaptation or pH stress responses, and cannot be functionally replaced by a straight-chain fatty acid.
- [1] Silvius, J. R., & McElhaney, R. N. (1980). Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chemistry and Physics of Lipids, 26(1), 67-77. View Source
